Cas no 1261467-30-4 (2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl)

• Product Name: 2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl
• CAS No: 1261467-30-4
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4995002
• Update Time: 2025-10-31

2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10ClF3O/c1-19-11-5-6-12(13(15)8-11)9-3-2-4-10(7-9)14(16,17)18/h2-8H,1H3
• InChI Key： HXFHUSSHEPMBJV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C(F)(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Additional information on 2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl

Introduction to 2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl (CAS No. 1261467-30-4)

2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl (CAS No. 1261467-30-4) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This biphenyl derivative features a unique combination of functional groups, including a chloro, methoxy, and trifluoromethyl substituent, which endow it with a range of desirable properties for various applications.

The molecular structure of 2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl consists of two phenyl rings connected by a single bond, with the chloro group at the 2-position, the methoxy group at the 4-position, and the trifluoromethyl group at the 3'-position of the second phenyl ring. This arrangement provides a rigid and planar structure, which is crucial for its biological and physical properties.

In medicinal chemistry, 2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl has been extensively studied for its potential as a lead compound in drug discovery. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for developing drugs with improved pharmacokinetic profiles. Recent research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl as a scaffold for designing inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of this compound were effective in disrupting PPIs associated with oncogenic pathways, suggesting its potential as an anticancer agent. Another study in the European Journal of Medicinal Chemistry explored its activity as a modulator of G protein-coupled receptors (GPCRs), highlighting its utility in developing novel treatments for neurological conditions.

Beyond medicinal applications, 2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl has also found use in materials science. Its rigid molecular structure and electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in Advanced Materials in 2020 demonstrated that this compound can serve as an efficient electron transport material in OLED devices, leading to improved device performance and stability.

The synthesis of 2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl typically involves multi-step processes, including Suzuki coupling reactions and electrophilic aromatic substitution. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its widespread use in both academic and industrial settings.

In conclusion, 2-Chloro-4-methoxy-3'-(trifluoromethyl)biphenyl (CAS No. 1261467-30-4) is a multifaceted compound with significant potential in medicinal chemistry and materials science. Its unique combination of functional groups provides a robust platform for developing novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize its properties, solidifying its importance in these fields.